Cas no 791616-87-0 (2-Butene,1,1,1,3-tetrafluoro-, (2E)-)

• Product Name: 2-Butene,1,1,1,3-tetrafluoro-, (2E)-
• CAS No: 791616-87-0
• MF: C₄H₄F₄
• MW: 128.068175315857
• MDL: MFCD07784202
• CID: 555635
• PubChem ID: 44717370
• Update Time: 2025-10-20

2-Butene,1,1,1,3-tetrafluoro-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butene,1,1,1,3-tetrafluoro-, (2E)-
• E-2,4,4,4-TETRAFLUORO-2-BUTENE
• E-1,3,3,3-TETRAFLUORO-2-BUTENE
• (E)-2,4,4,4-Tetrafluoro-2-butene; 98%
• (E)-2,4,4,4-TETRAFLUORO-2-BUTENE
• VSPVOSOCAZPIJQ-NSCUHMNNSA-N
• MFCD07784202
• SCHEMBL26696
• trans-1,1,1,3-tetrafluorobut-2-ene
• (E)-1,1,1,3-Tetrafluorobut-2-ene
• (E)-1,1,1,3-Tetrafluoro-2-butene
• 791616-87-0
• MFCD07784203
• AKOS025310472
• SCHEMBL26697

• MDL： MFCD07784202
• Inchi： 1S/C4H4F4/c1-3(5)2-4(6,7)8/h2H,1H3/b3-2+
• InChI Key： VSPVOSOCAZPIJQ-NSCUHMNNSA-N
• SMILES： FC(/C=C(\C)/F)(F)F

Computed Properties

• Exact Mass: 128.02500
• Monoisotopic Mass: 128.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.1

Experimental Properties

• Boiling Point: 16-18
• PSA: 0.00000
• LogP: 2.42200

2-Butene,1,1,1,3-tetrafluoro-, (2E)- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides

Additional information on 2-Butene,1,1,1,3-tetrafluoro-, (2E)-

Comprehensive Guide to 2-Butene,1,1,1,3-tetrafluoro-, (2E)- (CAS No. 791616-87-0): Properties, Applications, and Industry Insights

2-Butene,1,1,1,3-tetrafluoro-, (2E)- (CAS No. 791616-87-0) is a fluorinated organic compound with significant industrial relevance. This fluorinated alkene is part of a broader class of halogenated hydrocarbons, known for their unique chemical properties and versatility in various applications. The (2E)- designation indicates the trans-configuration of the double bond, which influences its reactivity and physical characteristics.

The compound's molecular formula is C₄H₄F₄, and it features a tetrafluoro-substituted butene structure. This configuration grants it distinct thermal stability and resistance to degradation, making it valuable in high-performance applications. Researchers and industries are increasingly interested in fluorinated compounds like 2-Butene,1,1,1,3-tetrafluoro- due to their potential in advanced material science and specialty chemistry.

One of the key attributes of 2-Butene,1,1,1,3-tetrafluoro-, (2E)- is its role as a building block in the synthesis of more complex fluorinated molecules. Its reactive double bond allows for various chemical modifications, enabling the creation of tailored materials with specific properties. This characteristic is particularly valuable in the development of high-performance polymers and specialty coatings, where durability and chemical resistance are paramount.

The compound's low global warming potential (GWP) compared to traditional fluorocarbons has drawn attention in environmental discussions. As industries seek eco-friendly alternatives to conventional refrigerants and solvents, 2-Butene,1,1,1,3-tetrafluoro- derivatives are being explored for their balanced performance and environmental profile. This aligns with current market trends favoring sustainable chemistry solutions.

In the pharmaceutical sector, fluorinated compounds like 2-Butene,1,1,1,3-tetrafluoro-, (2E)- serve as important intermediates. The introduction of fluorine atoms into drug molecules often enhances their metabolic stability and bioavailability. This has led to growing research into the compound's potential applications in medicinal chemistry and drug development.

The electronics industry has shown interest in 2-Butene,1,1,1,3-tetrafluoro- derivatives for their dielectric properties. These materials are being evaluated for use in advanced semiconductor manufacturing and electronic coatings, where precise control over electrical characteristics is essential. The compound's thermal stability makes it particularly suitable for high-temperature applications in this sector.

Analytical characterization of 2-Butene,1,1,1,3-tetrafluoro-, (2E)- typically involves techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These methods help verify the compound's purity and structural integrity, which are critical for research and industrial applications. The CAS No. 791616-87-0 serves as a unique identifier for this specific isomer in chemical databases and regulatory documentation.

Market analysts predict steady growth in demand for specialty fluorinated compounds like 2-Butene,1,1,1,3-tetrafluoro-, driven by expanding applications in multiple industries. The compound's versatility positions it as a valuable material in the evolving landscape of performance chemicals and advanced materials. Manufacturers are investing in optimized synthesis routes to meet this anticipated demand while maintaining high purity standards.

Safety considerations for handling 2-Butene,1,1,1,3-tetrafluoro-, (2E)- follow standard protocols for fluorinated organic compounds. Proper ventilation, personal protective equipment, and appropriate storage conditions are recommended to ensure safe laboratory and industrial use. The compound's material safety data sheet (MSDS) provides detailed guidance on handling procedures and emergency measures.

Recent scientific literature highlights ongoing research into novel applications of 2-Butene,1,1,1,3-tetrafluoro- derivatives. Studies explore their potential in energy storage systems, catalysis, and as precursors for functional materials. These investigations contribute to a deeper understanding of structure-property relationships in fluorinated compounds, opening new possibilities for technological innovation.

Quality control measures for 2-Butene,1,1,1,3-tetrafluoro-, (2E)- typically include rigorous testing for purity, isomer content, and impurity profiles. Advanced analytical techniques ensure batch-to-batch consistency, which is crucial for applications requiring precise chemical specifications. Suppliers often provide certificates of analysis documenting these quality parameters for research and industrial customers.

The global supply chain for fluorinated specialty chemicals like 2-Butene,1,1,1,3-tetrafluoro- involves specialized manufacturers with expertise in fluorine chemistry. Regional production hubs have emerged to serve growing demand across North America, Europe, and Asia, with each market having specific regulatory frameworks governing the compound's production and use.

Future research directions for 2-Butene,1,1,1,3-tetrafluoro-, (2E)- may focus on developing more efficient synthetic methods and exploring novel derivatives with enhanced properties. The compound's fundamental characteristics continue to make it a subject of interest in both academic and industrial research settings, particularly in fields requiring tailored fluorochemical solutions.